2-Amino-6-chloro-3-nitropyridine

Description

2-Amino-6-chloro-3-nitropyridine is a cytotoxic drug with antiviral properties . It has demonstrated antiviral activity in tests and inhibits human immunodeficiency virus type 1 (HIV) replication in vitro . This compound can bind to the viral envelope, preventing the fusion of the viral membrane with host cells and the subsequent release of viral contents into the cytoplasm . It is also effective against other viruses, such as type 2 influenza . The binding affinity of 2-amino-6-chloro-3-nitropyridine for chloride may be attributed to hydrogen bonding interactions .

This chemical compound, also known as 6-chloro-3-nitropyridin-2-amine, is a yellow powder . Its molecular formula is C5H4ClN3O2, and it has a molecular weight of 173.56 g/mol . It has a melting point between 193.0°C and 198.0°C . 2-Amino-6-chloro-3-nitropyridine is used as an important raw material and intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyestuffs .

Another similar chemical compound is 2,6-dichloro-3-nitropyridine, which is used in the synthesis of 2-Amino-6-chloro-3-nitropyridine . 2-Amino-6-chloro-3-nitropyridine can be synthesized through the ammonolysis of 2,6-dichloro-3-nitropyridine using aqueous ammonia in methanol at 35–40°C . The final product is then obtained through filtration .

• CAS No.: 27048-04-0
• Product Name: 2-Amino-6-chloro-3-nitropyridine
• Molecular Formula: C5H4ClN3O2
• Molecular Weight: 173.56 g/mol
• IUPAC Name: 6-chloro-3-nitropyridin-2-amine
• Standard InChI: InChI=1S/C5H4ClN3O2/c6-4-2-1-3(9(10)11)5(7)8-4/h1-2H,(H2,7,8)
• Standard InChIKey: WERABQRUGJIMKQ-UHFFFAOYSA-N
• SMILES: C1=CC(=NC(=C1[N+](=O)[O-])N)Cl
• Canonical SMILES: C1=CC(=NC(=C1[N+](=O)[O-])N)Cl
• Appearance: Yellow Solid
• Purity: > 95%
• Synonyms: 2-Amino-6-chloro-3-nitropyridine; 2-amino-3-nitrochloropyridine; 6-Chloro-3-nitropyridin-2-amine; 6-Amino-2-chloro-5-nitropyridine; 6-Chloro-3-nitro-2-pyridinamine
• PubChem Compound: 2724035
• Last Modified: Aug 15 2023